Cas no 59743-08-7 (Butanedioic acid,2,3-dioxo-, 1,4-diethyl ester)

• Product Name: Butanedioic acid,2,3-dioxo-, 1,4-diethyl ester
• CAS No: 59743-08-7
• MF: C₈H₁₀O₆
• MW: 202.161403179169
• CID: 375586
• PubChem ID: 263091
• Update Time: 2025-04-19

Butanedioic acid,2,3-dioxo-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dioxo-, 1,4-diethyl ester
• diethyl 2,3-dioxobutanedioate
• Diethyldioxosuccinate
• NSC-97398
• diethyl diketosuccinate
• 2,3-dioxo-succinic acid diethyl ester
• DTXSID70294611
• HYFOWJVQCLIAIO-UHFFFAOYSA-N
• NSC97398
• 59743-08-7
• SCHEMBL1418707
• diethyl dioxobutanedioate
• Diethyl dioxosuccinate

• Inchi： 1S/C8H10O6/c1-3-13-7(11)5(9)6(10)8(12)14-4-2/h3-4H2,1-2H3
• InChI Key： HYFOWJVQCLIAIO-UHFFFAOYSA-N
• SMILES： O(C(C(C(C(=O)OCC)=O)=O)=O)CC

Computed Properties

• Exact Mass: 202.0477
• Monoisotopic Mass: 202.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 274.3°C at 760 mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.44
• PSA: 86.74
• LogP: -0.74920